Cas no 2227831-33-4 ((2S)-4-(3-fluoropyridin-2-yl)butan-2-ol)

• Product Name: (2S)-4-(3-fluoropyridin-2-yl)butan-2-ol
• CAS No: 2227831-33-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5758777
• PubChem ID: 165626043
• Update Time: 2023-11-15

(2S)-4-(3-fluoropyridin-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1790452
• 2227831-33-4
• (2S)-4-(3-fluoropyridin-2-yl)butan-2-ol

• Inchi： 1S/C9H12FNO/c1-7(12)4-5-9-8(10)3-2-6-11-9/h2-3,6-7,12H,4-5H2,1H3/t7-/m0/s1
• InChI Key： FLFAIQDQEYZKEV-ZETCQYMHSA-N
• SMILES： FC1=CC=CN=C1CC[C@H](C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų